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Introduction
Flutriafol is a broad-spectrum, systemic triazole fungicide widely utilized in cereal production

for the control of seed- and soil-borne fungal pathogens. Its systemic properties ensure rapid

absorption by the root system and translocation throughout the plant, providing protection to

both existing and newly developing tissues.[1] Flutriafol is valued for its long-lasting residual

activity, which is critical for managing diseases during the vulnerable early stages of crop

establishment.[2][3]

These notes provide comprehensive technical information, application protocols, and

experimental methodologies for the use of flutriafol as a seed or in-furrow treatment in cereals

such as wheat and barley.

Mechanism of Action
Flutriafol belongs to the Demethylation Inhibitor (DMI) class of fungicides (FRAC Group 3).[4]

Its mode of action is the inhibition of the C14-demethylase enzyme (encoded by the ERG11 or

CYP51 gene), a critical cytochrome P450 enzyme in the fungal ergosterol biosynthesis

pathway.[5][6] Ergosterol is an essential sterol component of fungal cell membranes, analogous

to cholesterol in mammalian cells. By blocking ergosterol production, flutriafol disrupts

membrane integrity and function, leading to the cessation of fungal growth and eventual cell

death.[7][8]
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Mechanism of Action of Flutriafol.

Application Data for Cereals
Flutriafol is commonly applied to starter fertilizer for in-furrow placement at sowing. This

method ensures the fungicide is in the root zone for efficient uptake. The following tables

summarize recommended application rates for a 500 g/L flutriafol suspension concentrate

(SC) formulation.

In-Furrow Application Rates per Hectare
This table details the application rates of a 500 g/L flutriafol product per hectare for controlling

specific diseases in wheat and barley.
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Crop Target Disease
Scientific
Name

Application
Rate (mL/ha)

Critical
Comments

Wheat Stripe Rust
Puccinia

striiformis
100 - 200

Use the higher

rate where

conditions favor

severe disease

development.[4]

Take-all
Gaeumannomyc

es graminis
200 - 400

Ensure thorough

soil coverage for

optimal root

protection.[9]

Septoria Tritici

Blotch
Septoria tritici 200 - 400

Early application

provides

protection during

initial growth

stages.[9]

Barley Powdery Mildew
Erysiphe

graminis
100 - 200

Higher rates

extend the period

of protection.[4]

Scald
Rhynchosporium

secalis
100 - 200

Apply

preventatively in

fields with a

history of scald.

[4]

Fungicide Addition Rates per Tonne of Fertilizer
The concentration of flutriafol applied to fertilizer depends on the fertilizer application rate per

hectare. This table provides a guide for achieving the target per-hectare fungicide rate.
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Fertilizer Rate ( kg/ha )
Volume of Flutriafol 500 SC per 100 kg of
Fertilizer (mL)

For 100 mL/ha Target Rate

50 200

60 166

80 125

100 100

120 88

For 200 mL/ha Target Rate

50 400

60 333

80 250

100 200

120 166

For 400 mL/ha Target Rate

80 500

100 400

120 333

*Note: Application volumes over 300-400 mL per 100 kg of fertilizer may negatively impact the

handling characteristics and flow rate of the fertilizer.[4][9]

Experimental Protocols
The following sections outline standardized protocols for evaluating the efficacy of flutriafol as

a seed or in-furrow treatment in a research setting.

Laboratory Seed Treatment Protocol
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This protocol is designed for treating small batches of cereal seeds for laboratory, greenhouse,

or small-plot field trials.

Materials Required:

Certified cereal seed (e.g., wheat, barley) of a known susceptible cultivar.

Flutriafol formulation (e.g., 500 g/L SC).

Distilled water.

Laboratory-grade rotating drum seed treater or a sealed container (e.g., plastic bottle).

Pipettes or syringes for accurate measurement.

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses.

Procedure:

1. Calculate the required amount of flutriafol and water for the seed batch size. For low

application volumes, the product may be diluted with water to ensure even coverage.[4]

2. Prepare a fungicide slurry by adding the calculated volume of flutriafol to the

corresponding volume of distilled water. Mix thoroughly.

3. Weigh the desired quantity of seed and place it into the seed treater or container.

4. Apply the slurry to the seed in a fine stream while continuously tumbling or shaking the

container to ensure uniform coating.

5. Continue mixing for 2-5 minutes until all seeds are evenly covered.

6. Spread the treated seeds in a thin layer on a tray lined with paper and allow them to air

dry completely in a well-ventilated area, away from direct sunlight.

7. Prepare a non-treated control (NTC) batch using an equivalent amount of water without

the fungicide.
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8. Store treated and dried seeds in labeled paper bags at cool, dry conditions until planting.

Field Efficacy Trial Protocol
This protocol describes the setup and execution of a field trial to assess disease control and

yield response.

Experimental Design:

Employ a Randomized Complete Block Design (RCBD) with a minimum of four

replications.[10][11]

Treatments should include:

Non-treated control (NTC).

Flutriafol at a low rate (e.g., 100 mL/ha).

Flutriafol at a high rate (e.g., 200 mL/ha).

A positive control/standard commercial fungicide treatment.

Individual plot size should be appropriate for the available machinery, for example, 1.5m x

10m.

Trial Establishment:

Select a field with a history of the target disease(s) and uniform soil type.

For in-furrow application, calibrate the seeder with the fungicide-treated fertilizer to ensure

accurate delivery rates.[9]

Sow the treated seed/fertilizer at the locally recommended seeding rate and depth. Ensure

no cross-contamination between plots.

Inoculation (if required):

For diseases reliant on environmental inoculum (e.g., rusts), natural infection may be

sufficient.
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For soil-borne diseases like Take-all, establishing the trial in a field with a known high

inoculum pressure is crucial. For diseases like Fusarium crown rot, inoculated grain can

be added to the furrow at sowing to ensure uniform disease pressure.[12]

Data Collection and Assessment:

Plant Emergence: Count the number of seedlings in designated lengths of row (e.g., 2 x

1m) in each plot at an early growth stage (e.g., Zadoks GS11-12) to assess for any

phytotoxic effects.

Disease Assessment:

Conduct assessments at key growth stages (e.g., tillering, flag leaf, post-anthesis).

Assess disease incidence (% of infected plants) and severity (area of tissue affected) on

a random sample of 20-50 tillers per plot.[11]

Use standardized rating scales (e.g., 0-9 scale or percentage area) for foliar diseases.

Yield: Harvest the central area of each plot using a plot harvester. Record the grain weight

and adjust for moisture content (e.g., standardized to 12.5%).

Grain Quality: Analyze grain samples for test weight, thousand-kernel weight, and grading

factors.

Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a protected Fisher's LSD or Tukey's HSD test to separate treatment means where the

F-test is significant (P < 0.05).
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Workflow for a Cereal Fungicide Efficacy Trial.
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Logical Relationships and Expected Outcomes
The application of flutriafol as a seed or in-furrow treatment initiates a cascade of events

leading to improved crop performance. The systemic uptake is crucial for protecting the plant

during early development when it is most susceptible to infection. Effective disease control

preserves photosynthetic area and ensures efficient nutrient and water uptake, which are

fundamental for achieving the crop's yield potential.

Flutriafol Application
(Seed or In-Furrow Treatment)

Systemic Uptake
by Roots & Translocation

Inhibition of Fungal
Ergosterol Biosynthesis

Presence in plant tissue
exposes pathogen

Reduced Incidence/Severity
of Seed & Soil-borne Disease

Improved Plant Health
(Vigor, Stand, Root Dev.)

Enhanced Grain Yield
& Quality

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1262586?utm_src=pdf-body
https://www.benchchem.com/product/b1262586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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